![molecular formula C20H22N2O2 B5869285 N-[4-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide](/img/structure/B5869285.png)
N-[4-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as IBP or NIBP and is a nonsteroidal anti-inflammatory drug (NSAID) that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of NIBP is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, NIBP can reduce inflammation and pain.
Biochemical and Physiological Effects:
NIBP has been shown to have various biochemical and physiological effects. It can reduce inflammation, pain, and fever. It also has neuroprotective effects and can prevent the death of neurons in the brain. Additionally, NIBP has been shown to have anti-cancer properties and can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
NIBP has several advantages for lab experiments. It is easy to synthesize and purify, and it has a high degree of purity. Additionally, NIBP is stable and can be stored for long periods without degradation. However, there are also some limitations to using NIBP in lab experiments. It can be toxic at high concentrations, and its effects on different cell types may vary.
Future Directions
There are several future directions for research on NIBP. One area of research is to further investigate its neuroprotective effects and its potential applications in the treatment of neurodegenerative diseases. Another area of research is to explore its anti-cancer properties and its potential use in cancer therapy. Additionally, further studies are needed to understand the mechanism of action of NIBP and to identify any potential side effects.
Synthesis Methods
The synthesis of NIBP involves the reaction between 5-isopropyl-2-aminobenzoxazole and 4-bromoacetophenone. The reaction is catalyzed by palladium acetate and triphenylphosphine in the presence of a base. The resulting product is then purified using column chromatography to obtain the final NIBP compound.
Scientific Research Applications
NIBP has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of NIBP is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that NIBP has neuroprotective effects and can prevent the death of neurons in the brain.
Properties
IUPAC Name |
2-methyl-N-[4-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2/c1-12(2)15-7-10-18-17(11-15)22-20(24-18)14-5-8-16(9-6-14)21-19(23)13(3)4/h5-13H,1-4H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNCIMXCMWAJENJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.